Cas no 1261961-78-7 (3-methyl-5-(3-methylphenyl)phenol)

• Product Name: 3-methyl-5-(3-methylphenyl)phenol
• CAS No: 1261961-78-7
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• MDL: MFCD18313081
• CID: 1219302
• PubChem ID: 53218774
• Update Time: 2025-11-01

3-methyl-5-(3-methylphenyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-methyl-5-(3-methylphenyl)phenol
• MFCD18313081
• 3',5-Dimethyl[1,1'-biphenyl]-3-ol
• 1261961-78-7
• DTXSID60683671
• 5-(3-METHYLPHENYL)-3-METHYLPHENOL
• AKOS006315286
• 5-(3-Methylphenyl)-3-methylphenol, 95%

• MDL： MFCD18313081
• Inchi： 1S/C14H14O/c1-10-4-3-5-12(6-10)13-7-11(2)8-14(15)9-13/h3-9,15H,1-2H3
• InChI Key： YEJRQRBLSBFFHH-UHFFFAOYSA-N
• SMILES： OC1C=C(C)C=C(C=1)C1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 198.104465066g/mol
• Monoisotopic Mass: 198.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-methyl-5-(3-methylphenyl)phenol

Research Brief on 3-methyl-5-(3-methylphenyl)phenol (CAS: 1261961-78-7): Recent Advances and Applications in Chemical Biology and Medicine

3-methyl-5-(3-methylphenyl)phenol (CAS: 1261961-78-7) is a phenolic compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of various studies exploring its biological activities, synthetic pathways, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in the field.

Recent studies have focused on the synthesis and optimization of 3-methyl-5-(3-methylphenyl)phenol, with particular emphasis on its role as an intermediate in the development of novel bioactive molecules. Researchers have employed advanced synthetic techniques, including catalytic cross-coupling reactions and regioselective functionalization, to achieve high yields and purity of the compound. These efforts have been instrumental in facilitating further investigations into its biological properties and potential applications.

In the realm of chemical biology, 3-methyl-5-(3-methylphenyl)phenol has been investigated for its interactions with various biological targets. Preliminary studies suggest that the compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory pathways. This has sparked interest in its potential as a lead compound for the development of anti-inflammatory agents. Additionally, its structural similarity to other phenolic compounds known for their antioxidant properties has prompted studies into its potential role in oxidative stress management.

From a pharmaceutical perspective, the compound's pharmacokinetic properties and toxicity profile have been under scrutiny. Recent in vitro and in vivo studies have provided valuable insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. While the compound shows promise in terms of bioavailability, further optimization may be required to enhance its therapeutic index. Toxicology studies have indicated a favorable safety profile at lower concentrations, though higher doses may warrant caution due to potential hepatotoxic effects.

One of the most promising applications of 3-methyl-5-(3-methylphenyl)phenol lies in its use as a building block for the synthesis of more complex molecules. Researchers have successfully incorporated this compound into the design of novel drug candidates targeting various diseases, including cancer and neurodegenerative disorders. Its versatility as a synthetic intermediate underscores its value in medicinal chemistry and drug discovery efforts.

In conclusion, 3-methyl-5-(3-methylphenyl)phenol (CAS: 1261961-78-7) represents a compound of growing interest in the fields of chemical biology and medicine. Recent advancements in its synthesis, biological evaluation, and therapeutic potential highlight its significance as a valuable tool for researchers. Future studies are expected to further elucidate its mechanisms of action and explore its applications in drug development, potentially paving the way for new therapeutic interventions.